N-(6-fluorobenzo[d]thiazol-2-yl)-3-(phenylsulfonyl)-N-(pyridin-3-ylmethyl)propanamide

• IUPAC Name: 3-(benzenesulfonyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)propanamide
• InChI: InChI=1S/C22H18FN3O3S2/c23-17-8-9-19-20(13-17)30-22(25-19)26(15-16-5-4-11-24-14-16)21(27)10-12-31(28,29)18-6-2-1-3-7-18/h1-9,11,13-14H,10,12,15H2
• InChI Key: YVKSDNIODLIZDO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)CCC(=O)N(CC2=CN=CC=C2)C3=NC4=C(S3)C=C(C=C4)F
• Molecular Formula: C22H18FN3O3S2
• Molecular Weight: 455.5 g/mol

Description

N-(6-fluorobenzo[d]thiazol-2-yl)-3-(phenylsulfonyl)-N-(pyridin-3-ylmethyl)propanamide is a useful research compound. Its molecular formula is C22H18FN3O3S2 and its molecular weight is 455.52. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Research indicates that derivatives of fluoro substituted benzo[b]pyran, which share structural similarities with N-(6-fluorobenzo[d]thiazol-2-yl)-3-(phenylsulfonyl)-N-(pyridin-3-ylmethyl)propanamide, exhibit significant anticancer activity against human cancer cell lines, including lung, breast, and CNS cancer cells. These compounds show activity at low concentrations compared to reference drugs like 5-fluorodeoxyuridine, highlighting their potential in cancer therapy (Hammam et al., 2005).

Role in Synthesis of Biological Active Derivatives

Another study focused on the structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors. It explored various 6,5-heterocycles to improve metabolic stability, aiming to reduce or eliminate metabolic deacetylation observed in similar compounds. This research underscores the importance of such compounds in developing potent inhibitors for therapeutic applications (Stec et al., 2011).

Development of Fluorescent Probes

Compounds based on benzo[d]thiazol-2-yl have been used to develop fluorescent probes for the detection of iron ions. These probes show excellent selectivity and sensitivity, demonstrating the utility of such chemical frameworks in analytical chemistry for environmental and biological applications (Wei, 2012).

Anticonvulsant Agents

Research into novel classes of 2-[(arylalky)amino]alkanamide derivatives, inspired by the weak anticonvulsant milacemide, led to the discovery of structurally novel anticonvulsants. These compounds, including derivatives of benzothiazole, exhibit potent anticonvulsant activity and safe preclinical profiles, marking them as promising candidates for further development in epilepsy treatment (Pevarello et al., 1998).